Cas no 1903640-55-0 (methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate)

• Product Name: methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate
• CAS No: 1903640-55-0
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 6421488
• PubChem ID: 92093641
• Update Time: 2025-05-25

methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate
• methyl 4-[[6-(furan-2-yl)pyridin-3-yl]methylsulfamoyl]benzoate
• methyl 4-(N-((6-(furan-2-yl)pyridin-3-yl)methyl)sulfamoyl)benzoate
• methyl 4-({[6-(furan-2-yl)pyridin-3-yl]methyl}sulfamoyl)benzoate
• AKOS025356007
• F6482-6777
• 1903640-55-0

• Inchi： 1S/C18H16N2O5S/c1-24-18(21)14-5-7-15(8-6-14)26(22,23)20-12-13-4-9-16(19-11-13)17-3-2-10-25-17/h2-11,20H,12H2,1H3
• InChI Key： XSWUHBPXWWRYCA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC1C=NC(C2=CC=CO2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 372.07799279g/mol
• Monoisotopic Mass: 372.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate

Research Briefing on Methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate (CAS: 1903640-55-0)

The compound methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate (CAS: 1903640-55-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate, which combines a furan ring, a pyridine moiety, and a sulfamoyl benzoate ester. This combination is believed to contribute to its bioactivity, particularly in targeting specific enzymes or receptors involved in disease pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated promising results for methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate. For instance, it has shown inhibitory activity against certain kinases implicated in cancer progression. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been investigated to assess its potential as an oral drug candidate. These studies are critical for understanding the compound's therapeutic window and safety profile.

Further research has explored the mechanistic pathways through which methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate exerts its effects. Molecular docking simulations and binding assays have revealed its interaction with specific protein targets, providing insights into its mode of action. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the development of methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate as a therapeutic agent. Issues such as off-target effects, potential toxicity, and scalability of synthesis need to be addressed. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies.

In conclusion, methyl 4-({6-(furan-2-yl)pyridin-3-ylmethyl}sulfamoyl)benzoate represents a promising candidate in the realm of drug discovery. Its unique chemical structure and demonstrated bioactivity make it a valuable subject for further investigation. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to realize its therapeutic potential.